Cas no 1368732-76-6 (3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 1368732-76-6
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 5782919
• PubChem ID: 79829665
• Update Time: 2025-06-12

3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1986298
• AKOS018388235
• CS-0272965
• 1368732-76-6
• 3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid
• Benzenepropanoic acid, 2-chloro-4-methoxy-β,β-dimethyl-

• Inchi： 1S/C12H15ClO3/c1-12(2,7-11(14)15)9-5-4-8(16-3)6-10(9)13/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： OLPFGBQMHPOVRP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)CC(=O)O)OC

Computed Properties

• Exact Mass: 242.0709720g/mol
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 370.1±32.0 °C(Predicted)
• pka: 4.70±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid

Introduction to 3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid (CAS No. 1368732-76-6)

3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1368732-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a chloro-substituted methoxyphenyl ring and a branched butanoic acid side chain, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid consists of a benzene ring substituted at the 2-position with a chlorine atom and at the 4-position with a methoxy group. This aromatic core is linked to a butanoic acid moiety through a chiral carbon at the 3-position, which is further substituted with a methyl group. Such structural features not only contribute to its distinct physicochemical properties but also open up diverse possibilities for chemical modifications and biological applications.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various biological pathways. The presence of both chloro and methoxy substituents in 3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid enhances its potential as a pharmacophore, enabling interactions with specific enzymes or receptors. For instance, the chloro group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, while the methoxy group can influence electronic distribution and metabolic stability.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural framework to design derivatives with enhanced binding affinity or selectivity for therapeutic targets. Notably, analogs of 3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid have been explored in the context of modulating kinases and other enzyme-driven diseases. The chiral center at the 3-position allows for stereochemical diversity, enabling the synthesis of enantiomerically pure compounds that may exhibit improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further highlighted the significance of 3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid as a scaffold for drug discovery. Molecular docking studies have demonstrated its potential interaction with proteins involved in cancer signaling pathways, such as tyrosine kinases and transcription factors. These virtual screening approaches have guided experimental efforts toward identifying lead compounds with therapeutic potential.

The synthesis of 3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid represents another area of active interest. Given its structural complexity, multiple synthetic routes have been developed, each offering distinct advantages in terms of yield, scalability, and purity. Common methodologies include Friedel-Crafts acylation followed by reduction and functional group transformations, as well as palladium-catalyzed cross-coupling reactions to construct the aromatic core. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its versatility in chemical manipulation.

Beyond its pharmaceutical applications, 3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid has shown promise in material science and agrochemical research. Its unique combination of functional groups makes it a suitable candidate for designing novel polymers or specialty chemicals with tailored properties. Additionally, derivatives of this compound have been investigated for their potential as intermediates in crop protection agents, where their structural features contribute to bioactivity against pests or pathogens.

The growing body of research on 3-(2-Chloro-4-methoxyphenyl)-3-methylbutanoic acid underscores its importance as a multifunctional compound with broad applicability. As scientific understanding progresses, new derivatives and applications are likely to emerge, further solidifying its role in both academic and industrial settings. The continued exploration of this molecule not only advances our knowledge of organic chemistry but also contributes to the development of innovative solutions across multiple disciplines.